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Compound of Interest

Compound Name: 3-(4-Nitrophenoxy)propan-1-amine
CAS No.: 100841-04-1
Cat. No.: B172640
Get Quote
. J

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: Specific experimental data for 3-(4-Nitrophenoxy)propan-1-amine, including its
synthesis, physical properties, and biological activity, is limited in publicly accessible scientific
literature. This guide has been compiled based on available chemical information and
predictive models for structurally related compounds. All experimental protocols and
guantitative data should be considered hypothetical and require experimental validation.

Molecular Structure and Chemical Identifiers

3-(4-Nitrophenoxy)propan-1-amine is an organic compound featuring a 4-nitrophenoxy
moiety connected to a propyl amine chain. The molecule's structure, with an electron-
withdrawing nitro group and a basic primary amine, suggests a potential for diverse chemical
reactivity and makes it a subject of interest in medicinal chemistry and material science.
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Identifier Value Source

3-(4-nitrophenoxy)propan-1-

IUPAC Name ] -
amine

CAS Number 100841-04-1
1-Propanamine, 3-(4-

Synonyms nitrophenoxy)-; 1-(3-
Aminopropoxy)-4-nitrobenzene

Molecular Formula C9oH12N20s3

Molecular Weight 196.20 g/mol

) C1=CC(=CC=C10CCCN)--
Canonical SMILES -
INVALID-LINK--[O-]

INChl=1S/C9H12N203/c10-4-
1-5-14-9-2-6-8(7-3-

InChl -
9)11(12)13/h2-3,6-7H,1,4-
5,10H2

InChiKey Not Available -

Physicochemical Data

Experimentally determined physicochemical properties of 3-(4-Nitrophenoxy)propan-1-amine
are not readily available. The following table summarizes computed properties that can inform
handling, storage, and experimental design.
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Property Value Source

XLogP3 1.7

Hydrogen Bond Donor Count 1

Hydrogen Bond Acceptor
Count

Rotatable Bond Count 4

Topological Polar Surface Area  81.1 A2

Exact Mass 196.08479225

Monoisotopic Mass 196.08479225

Spectroscopic Analysis (Predicted)

While experimental spectra are not available, the expected spectral characteristics can be
predicted based on the molecular structure.

'H NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic
protons (6 7.0-8.3 ppm), the methylene protons of the propyl chain (& 2.0-4.5 ppm), and the
amine protons (variable, often a broad singlet). The protons on the carbon adjacent to the
oxygen and nitrogen atoms would be the most downfield among the aliphatic signals.

e 13C NMR: The carbon NMR spectrum would display signals for the aromatic carbons (d 115-
165 ppm), with the carbon attached to the nitro group being significantly downfield. The
aliphatic carbons would appear in the upfield region (& 25-70 ppm).

« Infrared (IR) Spectroscopy: Key vibrational bands would include strong asymmetric and
symmetric stretches for the N-O bonds of the nitro group (around 1520 and 1345 cm~1), N-H
stretching of the primary amine (a doublet around 3300-3400 cm~—1), and C-O-C stretching of
the ether linkage (around 1250 cm~1).

e Mass Spectrometry (MS): The mass spectrum would be expected to show a molecular ion
peak [M]* at m/z 196. Fragmentation would likely involve cleavage of the ether bond and
loss of the nitro group.
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Experimental Protocols (Hypothetical)

A definitive, published synthesis protocol for 3-(4-Nitrophenoxy)propan-1-amine is not
available. A plausible synthetic approach would involve a Williamson ether synthesis to form
the ether linkage, followed by functional group transformation to introduce the amine.

General Synthesis Workflow

Starting Materials

Synthesis
4-Nitrophenol

Williamson Ether Synthesis —B252 3 3.(4-Nitrophenoxy)propan-1-ol ——ps _ Amination Strategy 3.
[ (.., via mesylate/azide)

Click to download full resolution via product page

Caption: A potential synthetic pathway for 3-(4-Nitrophenoxy)propan-1-amine.

Detailed Hypothetical Methodology

Step 1: Synthesis of 3-(4-Nitrophenoxy)propan-1-ol

 In a round-bottom flask, dissolve 4-nitrophenol (1.0 eq) in a suitable polar aprotic solvent
such as acetone or DMF.

e Add a base, for example, anhydrous potassium carbonate (1.5 eq), to the solution and stir.
 To this suspension, add 3-bromo-1-propanol (1.1 eq) dropwise.

» Heat the reaction mixture to reflux and monitor the progress by Thin Layer Chromatography
(TLC).

» Upon completion, cool the mixture to room temperature, filter off the inorganic salts, and
remove the solvent under reduced pressure.
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e The resulting crude product can be purified by column chromatography on silica gel.

Step 2: Synthesis of 3-(4-Nitrophenoxy)propan-1-amine

Dissolve the purified 3-(4-nitrophenoxy)propan-1-ol (1.0 eq) in a chlorinated solvent like
dichloromethane (DCM) under an inert atmosphere.

Add triethylamine (1.5 eq) and cool the mixture to 0 °C.
Add methanesulfonyl chloride (1.2 eq) dropwise, maintaining the temperature at 0 °C.

Allow the reaction to warm to room temperature and stir until TLC indicates the consumption
of the starting material.

Wash the reaction mixture with water and brine, dry the organic layer over anhydrous sodium
sulfate, and concentrate to yield the crude mesylate.

Dissolve the crude mesylate in DMF and add sodium azide (2.0 eq). Heat the mixture (e.qg.,
to 80 °C) and stir for several hours.

After the reaction is complete, cool to room temperature, pour into water, and extract with a
suitable organic solvent (e.g., ethyl acetate).

Wash the combined organic extracts, dry, and concentrate to obtain the crude azide
intermediate.

Reduce the azide to the primary amine. A common method is catalytic hydrogenation using
palladium on carbon (Pd/C) under a hydrogen atmosphere or using a reducing agent like
lithium aluminum hydride (LiAIH4) in an appropriate solvent.

After the reduction is complete, work up the reaction accordingly and purify the final product,
3-(4-Nitrophenoxy)propan-1-amine, by column chromatography or crystallization.

Biological Activity and Potential Applications

There is no specific data on the biological activity or signaling pathway modulation by 3-(4-

Nitrophenoxy)propan-1-amine. However, compounds containing the nitrophenoxy moiety
have been investigated for various pharmacological purposes. The primary amine group

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b172640/docs?utm_src=pdf-body#in-depth-technical-guide-3-4-nitrophenoxy-propan-1-amine
https://www.benchchem.com/product/b172640/docs?utm_src=pdf-body#in-depth-technical-guide-3-4-nitrophenoxy-propan-1-amine
https://www.benchchem.com/product/b172640/docs?utm_src=pdf-body#in-depth-technical-guide-3-4-nitrophenoxy-propan-1-amine
https://www.benchchem.com/product/b172640/docs?utm_src=pdf-body#in-depth-technical-guide-3-4-nitrophenoxy-propan-1-amine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b172640?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exp!oratqry

Check Availability & Pricing

provides a site for further chemical modification, allowing for the generation of a library of
derivatives for structure-activity relationship (SAR) studies.

Logical Workflow for Compound Evaluation
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Caption: A simplified logical workflow for the initial evaluation of a novel chemical entity.

¢ To cite this document: BenchChem. [In-Depth Technical Guide: 3-(4-Nitrophenoxy)propan-1-
amine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b172640/docs#in-depth-technical-guide-3-4-
nitrophenoxy-propan-1-amine]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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